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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the

Performance and Properties of Commercially Significant Orange Disperse Dyes

In the vast landscape of industrial colorants, disperse dyes play a pivotal role, particularly in the

dyeing of hydrophobic synthetic fibers like polyester. Among the spectrum of available hues,

orange disperse dyes are integral for achieving a range of vibrant shades. This guide provides

a comprehensive comparison of Disperse Orange 25 with other prominent orange disperse

dyes, namely Disperse Orange 1, Disperse Orange 3, Disperse Orange 13, Disperse Orange

29, Disperse Orange 30, Disperse Orange 37, Disperse Orange 44, and Disperse Orange 61.

The following sections delve into their performance characteristics, supported by available

experimental data, to assist researchers and professionals in making informed decisions for

their specific applications.

Performance Characteristics: A Quantitative
Comparison
The efficacy of a disperse dye is primarily determined by its fastness properties, which indicate

its resistance to various external factors encountered during the lifecycle of a dyed textile.

These properties, including light, wash, and sublimation fastness, are critical for ensuring the

longevity and durability of the color. The following table summarizes the available quantitative

data for the selected orange disperse dyes when applied to polyester fabric.
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Dye Name C.I. Name
CAS
Number

Light
Fastness
(1-8 Scale)

Wash
Fastness
(1-5 Scale)

Sublimation
Fastness
(1-5 Scale)

Disperse

Orange 25
11227 31482-56-1 4-5 4 4

Disperse

Orange 1
11080 2581-69-3 3-4 3-4 3

Disperse

Orange 3
11005 730-40-5 3 4 3-4

Disperse

Orange 13
26080 6253-10-7 4 4 3

Disperse

Orange 29
26077 19800-42-1 5 4-5 4

Disperse

Orange 30
11119 12223-23-3 5-6 4-5 4-5

Disperse

Orange 37
11132 13301-61-6 5 4-5 4

Disperse

Orange 44
11123 12223-26-6 5 4-5 4

Disperse

Orange 61
111355 12270-45-0 5-6 4-5 4-5

Note: The fastness ratings are based on available data and may vary depending on the dyeing

process, substrate, and testing conditions.

Experimental Protocols
The fastness properties presented in the table are determined using standardized experimental

procedures to ensure consistency and comparability of results. The key test methods are

outlined below:
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Light Fastness
Light fastness is assessed in accordance with ISO 105-B02 or AATCC Test Method 16.3. In

these methods, a dyed textile specimen is exposed to a controlled artificial light source that

simulates natural daylight (e.g., a Xenon arc lamp) under specified conditions of temperature

and humidity. The degree of fading is then evaluated by comparing the change in color of the

exposed specimen with a set of blue wool standards (on a scale of 1 to 8, where 8 indicates

the highest fastness).

Wash Fastness
Wash fastness is determined using methods such as ISO 105-C06 or AATCC Test Method 61.

A specimen of the dyed fabric, in contact with a multifiber strip (containing various fiber types),

is subjected to a simulated laundering process in a stainless-steel container with a

standardized detergent solution. The test is carried out at a specified temperature and for a

specific duration with the addition of stainless-steel balls to provide mechanical action. The

change in color of the specimen and the degree of staining on the multifiber strip are then

assessed using a grey scale (on a scale of 1 to 5, where 5 represents the best fastness).

Sublimation Fastness
Sublimation fastness, which is the resistance of the dye to migrate from the fabric when

subjected to heat, is evaluated according to ISO 105-P01 or AATCC Test Method 117. A dyed

specimen is placed between two undyed pieces of the same fabric and subjected to a specific

temperature in a heating device for a set period. The change in color of the original specimen

and the staining on the adjacent undyed fabrics are then rated using a grey scale (from 1 to 5).

Comparative Analysis Logic
The selection of an appropriate disperse dye depends on a multi-faceted evaluation of its

performance characteristics in relation to the intended application. The following diagram

illustrates the logical workflow for comparing these orange disperse dyes.
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Caption: Comparative workflow for selecting orange disperse dyes.

Toxicological and Ecological Considerations
The environmental and health impacts of dyes are of increasing concern. The available data on

the toxicity of the selected orange disperse dyes is summarized below. It is important to note

that comprehensive toxicological and ecological data for all of these dyes is not readily

available in the public domain.
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Dye Name Acute Oral LD50 (Rat)
Aquatic Toxicity
(EC50/LC50)

Disperse Orange 25 >2000 mg/kg[1]
Harmful to aquatic life with

long-lasting effects.

Disperse Orange 1 No data available
48h EC50 (Daphnia similis) =

0.13 mg/L

Disperse Orange 3 No data available
May cause an allergic skin

reaction.

Disperse Orange 13 No data available
48h EC50 (Daphnia similis) =

0.019 mg/L

Disperse Orange 29 No data available
48h EC50 (Daphnia magna) =

70 mg/L

Disperse Orange 30 No data available
48h EC50 (Daphnia magna) =

5.8 mg/L

Disperse Orange 37 No data available
May cause an allergic skin

reaction.

Disperse Orange 44 No data available No data available

Disperse Orange 61 No data available No data available

EC50: The concentration of a substance that causes a specified effect in 50% of the test

population. LC50: The concentration of a substance that is lethal to 50% of the test population.

Conclusion
Disperse Orange 25 demonstrates moderate to good all-around fastness properties, making it

a versatile choice for many polyester dyeing applications. When compared to other orange

disperse dyes, it offers a balanced performance. For applications requiring higher light and

sublimation fastness, dyes such as Disperse Orange 30 and Disperse Orange 61 may be more

suitable. Conversely, for less demanding applications, Disperse Orange 1 and Disperse

Orange 3 could be considered. The selection of the optimal dye will ultimately depend on the

specific performance requirements of the final product, as well as considerations of cost and
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environmental impact. This guide provides a foundational comparison to aid in this selection

process, and further testing under specific application conditions is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [A Comparative Analysis of Disperse Orange 25 and
Other Key Orange Disperse Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078697#comparing-disperse-orange-25-with-other-
orange-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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